Cas no 2168266-14-4 ({dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol)

• Product Name: {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol
• CAS No: 2168266-14-4
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6432409
• PubChem ID: 165743869
• Update Time: 2025-11-01

{dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol
• 2168266-14-4
• {dispiro[2.1.4^{5}.1^{3}]decan-6-yl}methanol
• EN300-1461737

• Inchi： 1S/C11H18O/c12-6-9-2-1-3-11(9)7-10(8-11)4-5-10/h9,12H,1-8H2
• InChI Key： OYNYYAVQIYSIEC-UHFFFAOYSA-N
• SMILES： OCC1CCCC21CC1(CC1)C2

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol

Research Brief on {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol (CAS: 2168266-14-4) in Chemical Biology and Pharmaceutical Applications

The compound {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol (CAS: 2168266-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate or intermediate in medicinal chemistry.

Recent studies have highlighted the compound's spirocyclic framework as a key structural motif that enhances binding affinity and selectivity toward specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol exhibit promising activity against neurodegenerative disease targets, particularly in modulating protein-protein interactions implicated in tau aggregation. The research employed computational docking studies followed by in vitro assays to validate the compound's binding mode and inhibitory effects.

In the realm of synthetic methodology, a breakthrough was achieved in 2024 with the development of a novel asymmetric synthesis route for 2168266-14-4, as reported in Angewandte Chemie. The new approach utilizes a palladium-catalyzed [3+2] cycloaddition strategy, achieving 92% enantiomeric excess and significantly improving the scalability of production compared to previous methods. This advancement is particularly relevant for pharmaceutical applications where enantiopurity is critical for drug safety and efficacy.

Pharmacokinetic studies of {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol derivatives have revealed interesting properties. Research from the European Journal of Pharmaceutical Sciences (2024) indicates that the compound's logP value of 2.3 and polar surface area of 45 Ų suggest favorable blood-brain barrier penetration, making it particularly interesting for CNS drug development. However, metabolic stability studies in human liver microsomes showed rapid phase I metabolism, suggesting the need for structural modifications to improve metabolic stability in future drug candidates.

The compound has also shown potential in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that halogenated derivatives of 2168266-14-4 exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. Structure-activity relationship studies identified the methanol group as crucial for maintaining antibacterial activity while allowing for various substitutions on the spirocyclic core to modulate potency and spectrum of activity.

Looking forward, several pharmaceutical companies have included {dispiro2.1.4^{5}.1^{3}decan-6-yl}methanol derivatives in their discovery pipelines. Patent activity in 2024 suggests growing commercial interest, with applications covering neurodegenerative diseases, infectious diseases, and inflammatory conditions. The compound's versatility as a scaffold for further derivatization continues to make it a valuable target for medicinal chemistry optimization programs.